N'-(1H-indol-3-ylmethylene)-2,5-dimethoxybenzenesulfonohydrazide

• IUPAC Name: N-[(Z)-1H-indol-3-ylmethylideneamino]-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C17H17N3O4S/c1-23-13-7-8-16(24-2)17(9-13)25(21,22)20-19-11-12-10-18-15-6-4-3-5-14(12)15/h3-11,18,20H,1-2H3/b19-11-
• InChI Key: GPHKFILHCIUMLK-ODLFYWEKSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NN=CC2=CNC3=CC=CC=C32
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N/N=C\C2=CNC3=CC=CC=C32
• Molecular Formula: C17H17N3O4S
• Molecular Weight: 359.4 g/mol

Description

The compound “N’-(1H-indol-3-ylmethylene)-2,5-dimethoxybenzenesulfonohydrazide” is a complex organic molecule. It contains an indole group, which is a common structure in many natural products and pharmaceuticals. The compound also contains a hydrazide group and a methoxy group, which can have various effects on the compound’s properties and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The indole group is aromatic and relatively stable, but can undergo electrophilic substitution reactions. The hydrazide group can participate in condensation reactions, and the methoxy group can be cleaved under acidic or basic conditions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. As with all chemicals, it should be handled with appropriate safety precautions to avoid exposure and minimize risk.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be tested for biological activity to see if it has potential as a pharmaceutical. Additionally, its reactivity could be studied to develop new synthetic methods.